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Compound of Interest

Compound Name: 2-Ethylbutyric acid

Cat. No.: B031108 Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
Introduction: 2-Ethylbutyric acid, also known as 2-ethylbutanoic acid, is a six-carbon

branched-chain fatty acid (BCFA). Unlike its straight-chain isomer, caproic acid, the ethyl group

at the alpha-carbon position confers distinct chemical and biological properties. This technical

guide provides a comprehensive overview of 2-ethylbutyric acid, focusing on its metabolism,

toxicological profile, and relevant experimental methodologies. The information is intended to

support research and development activities in the fields of biochemistry, toxicology, and drug

development.

Physicochemical and Toxicological Data Summary
The following tables summarize key quantitative data for 2-Ethylbutyric acid, including its

physicochemical properties and toxicological endpoints from a combined repeated dose and

reproduction/developmental toxicity screening study in rats (OECD TG 422).

Table 1: Physicochemical Properties of 2-Ethylbutyric Acid
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Property Value Reference

Molecular Formula C6H12O2 [1]

Molecular Weight 116.16 g/mol [1]

CAS Number 88-09-5 [1]

Melting Point -31.8 °C [1]

Boiling Point 194 °C [1]

Vapor Pressure 0.08 mmHg at 20 °C [1]

Water Solubility 17 g/L at 25 °C [1]

log Kow 1.68 [1]

pKa 4.69 [1]

Table 2: Summary of a Combined Repeated Dose and Reproduction/Developmental Toxicity

Screening Study (OECD TG 422) in Rats[1]
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Parameter Dose Groups (mg/kg bw/day)

Route of Administration Gavage

Dose Levels 0, 10, 50, 250

No-Observed-Adverse-Effect Level (NOAEL) -

Repeated Dose Toxicity (Males)
10 mg/kg bw/day

No-Observed-Adverse-Effect Level (NOAEL) -

Repeated Dose Toxicity (Females)
50 mg/kg bw/day

No-Observed-Adverse-Effect Level (NOAEL) -

Reproductive Toxicity
250 mg/kg bw/day (highest dose tested)

No-Observed-Adverse-Effect Level (NOAEL) -

Developmental Toxicity
50 mg/kg bw/day

Key Findings

- Transient salivation at 250 mg/kg bw/day. -

Decreased white blood cell and platelet counts

in males at ≥50 mg/kg bw/day. - Increased

relative kidney weight in males and absolute

and relative kidney weight in females at 250

mg/kg bw/day. - No adverse effects on

reproductive parameters. - No treatment-related

changes in pups.

Metabolic Pathways
2-Ethylbutyric acid undergoes metabolic transformation through two primary pathways:

conjugation with glucuronic acid and β-oxidation. In rats and rabbits, the predominant route of

elimination is excretion in the urine as a glucuronic acid conjugate.[1] In dogs, it is metabolized

via β-oxidation and subsequent decarboxylation to yield 2-pentanone.[1]
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2-Ethylbutyric Acid Metabolism

Glucuronidation (Rats, Rabbits)

β-Oxidation (Dogs)
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Potential Signaling Pathway of 2-Ethylbutyric Acid
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Experimental Workflow: OECD TG 422 Screening Study

Animal Acclimatization
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GC-MS Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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